Cas no 62404-01-7 (2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-, ethyl ester)
62404-01-7 structure
Product Name:2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-, ethyl ester
CAS No:62404-01-7
MF:C14H14O2S
MW:246.324762821198
CID:445951
PubChem ID:12323221
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-, ethyl ester
- ethyl 5-methyl-4-phenylthiophene-2-carboxylate
- SCHEMBL6018784
- DTXSID90488934
- 62404-01-7
-
- Inchi: 1S/C14H14O2S/c1-3-16-14(15)13-9-12(10(2)17-13)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
- InChI Key: SYAHQELCLODWRY-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=CC(C2C=CC=CC=2)=C1C
Computed Properties
- Exact Mass: 246.07152
- Monoisotopic Mass: 246.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-, ethyl ester Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
62404-01-7 (2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-, ethyl ester) Related Products
- 21676-89-1(3-Phenylthiophene-2-carboxylic Acid Methyl Ester)
- 14282-79-2(Ethyl 4-methylthiophene-2-carboxylate)
- 14300-64-2(Ethyl 3-methylthiophene-2-carboxylate)
- 21676-90-4(METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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